(1-{[3-(3-chlorophenyl)-1-methyl-1H-pyrazol-4-yl]methyl}-3-piperidinyl)(2-thienyl)methanone

• IUPAC Name: [1-[[3-(3-chlorophenyl)-1-methylpyrazol-4-yl]methyl]piperidin-3-yl]-thiophen-2-ylmethanone
• InChI: InChI=1S/C21H22ClN3OS/c1-24-12-17(20(23-24)15-5-2-7-18(22)11-15)14-25-9-3-6-16(13-25)21(26)19-8-4-10-27-19/h2,4-5,7-8,10-12,16H,3,6,9,13-14H2,1H3
• InChI Key: HEWQDFAAGKMZNX-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C2=CC(=CC=C2)Cl)CN3CCCC(C3)C(=O)C4=CC=CS4
• Molecular Formula: C21H22ClN3OS
• Molecular Weight: 399.9 g/mol

Description

(1-{[3-(3-chlorophenyl)-1-methyl-1H-pyrazol-4-yl]methyl}-3-piperidinyl)(2-thienyl)methanone is a useful research compound. Its molecular formula is C21H22ClN3OS and its molecular weight is 399.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 399.1172112 g/mol and the complexity rating of the compound is 522. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Interactions and Binding Analyses

The compound (1-{[3-(3-chlorophenyl)-1-methyl-1H-pyrazol-4-yl]methyl}-3-piperidinyl)(2-thienyl)methanone, due to its complex structure, is studied for its molecular interactions, particularly with the CB1 cannabinoid receptor. Shim et al. (2002) explored the molecular interaction of a structurally related antagonist with the CB1 receptor, highlighting the importance of conformational analysis in understanding the binding and activity of such compounds at the receptor level. This research offers insights into how similar compounds could be analyzed for their receptor binding characteristics, aiding in the development of new pharmacological agents (Shim et al., 2002).

Structural and Isomorphous Studies

Studies on isomorphous structures, such as the work by Swamy et al. (2013), provide valuable information on the chemical behavior and structural characteristics of closely related compounds. Understanding these properties can help in the design and synthesis of new drugs with improved efficacy and safety profiles (Swamy et al., 2013).

Anticancer and Antimicrobial Activities

Research into the anticancer and antimicrobial activities of pyrazole derivatives, including compounds with similar structures to this compound, is ongoing. Katariya et al. (2021) synthesized and evaluated novel biologically potent heterocyclic compounds for their anticancer activity against a panel of 60 cancer cell lines, revealing the potential therapeutic applications of such compounds (Katariya et al., 2021).

Enzyme Inhibitory Activities

Compounds structurally related to this compound have been studied for their enzyme inhibitory activities. Research by Cetin et al. (2021) on thiophene-based heterocyclic compounds revealed significant enzyme inhibitory activities against acetylcholinesterase, butyrylcholinesterase, and glutathione S-transferase, highlighting the therapeutic potential of these compounds in treating diseases related to enzyme dysfunction (Cetin et al., 2021).